Cas no 1780614-07-4 (4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole)

• Product Name: 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole
• CAS No: 1780614-07-4
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 5699145
• PubChem ID: 84617748
• Update Time: 2025-10-28

4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole
• 1780614-07-4
• EN300-1461301
• 1H-Pyrazole, 4-(bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-

• Inchi： 1S/C13H15BrN2/c1-9-4-10(2)6-13(5-9)16-8-12(7-14)11(3)15-16/h4-6,8H,7H2,1-3H3
• InChI Key： VIWXUWFMZCKXFZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NN(C=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 381.3±42.0 °C(Predicted)
• pka: 0.38±0.24(Predicted)

Additional information on 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole

Research Brief on 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole (CAS: 1780614-07-4)

4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole (CAS: 1780614-07-4) is a brominated pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

The compound's structure features a bromomethyl group at the 4-position of the pyrazole ring, which serves as a reactive handle for further functionalization. This characteristic makes it a valuable building block in the synthesis of more complex molecules. Recent work by Zhang et al. (2023) demonstrated its use in the preparation of novel pyrazole-based kinase inhibitors targeting the JAK/STAT pathway, which is implicated in various inflammatory and autoimmune diseases. The study reported that derivatives of 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole exhibited potent inhibitory activity against JAK2, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in cancer therapeutics. A 2024 study by Lee and colleagues explored its incorporation into PROTACs (Proteolysis Targeting Chimeras) designed to degrade oncogenic proteins. The bromomethyl group was utilized to conjugate the pyrazole moiety to E3 ligase ligands, resulting in compounds that effectively induced the degradation of target proteins in vitro. This research underscores the compound's utility in emerging therapeutic modalities beyond traditional small-molecule inhibitors.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry described a novel one-pot synthesis method that reduces the number of purification steps while maintaining high chemical purity (>98%). This methodological improvement is particularly relevant for scaling up production for preclinical and clinical studies.

Safety and toxicological assessments of this compound have also progressed. Recent in vitro toxicity screening (2024) indicated that while the parent compound shows moderate cytotoxicity at higher concentrations (CC50 = 25 μM in HepG2 cells), its derivatives generally exhibit improved safety profiles. This finding supports the strategy of using 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole as an intermediate rather than as a final drug substance.

Looking forward, the versatility of 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole continues to inspire new research directions. Current investigations are exploring its use in the development of covalent inhibitors, where the bromomethyl group can form irreversible bonds with target proteins. Additionally, its potential in radiopharmaceutical development is being examined, leveraging the bromine atom for isotopic substitution with radioactive counterparts for diagnostic imaging applications.

In conclusion, 4-(Bromomethyl)-1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazole (CAS: 1780614-07-4) represents a valuable chemical tool in medicinal chemistry with diverse applications. Recent studies have expanded our understanding of its synthetic utility and biological potential, particularly in the development of kinase inhibitors and targeted protein degraders. As research continues, this compound is likely to play an increasingly important role in the discovery of novel therapeutic agents.